Cas no 2253639-13-1 (2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1))

2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) is a heterocyclic compound featuring a pyrrolidinedione core with an azetidinylidene substituent, stabilized as a hydrochloride salt. This structure imparts reactivity suitable for applications in medicinal chemistry and organic synthesis, particularly as a versatile intermediate for constructing nitrogen-containing scaffolds. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its rigid bicyclic framework may contribute to selective binding interactions, making it valuable in the development of pharmacologically active molecules. The compound’s well-defined crystalline properties ensure consistent purity, supporting reproducible results in research and industrial processes. Its utility lies in its functional group compatibility and potential as a building block for complex molecular architectures.
2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) structure
2253639-13-1 structure
Product Name:2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1)
CAS No:2253639-13-1
MF:C7H9ClN2O2
MW:188.611560583115
CID:5412841
PubChem ID:137935210
Update Time:2025-05-24

2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-(azetidin-3-ylidene)pyrrolidine-2,5-dione hydrochloride
    • Z3455197609
    • 2253639-13-1
    • 3-(Azetidin-3-ylidene)pyrrolidine-2,5-dione;hydrochloride
    • EN300-6730277
    • 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1)
    • Inchi: 1S/C7H8N2O2.ClH/c10-6-1-5(7(11)9-6)4-2-8-3-4;/h8H,1-3H2,(H,9,10,11);1H
    • InChI Key: XJFKXNYIAJXQCW-UHFFFAOYSA-N
    • SMILES: N1C(=O)C/C(=C2/CNC/2)/C1=O.[H]Cl

Computed Properties

  • Exact Mass: 188.0352552g/mol
  • Monoisotopic Mass: 188.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2Ų

2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) Pricemore >>

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Additional information on 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1)

Comprehensive Overview of 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) (CAS No. 2253639-13-1)

The compound 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) (CAS No. 2253639-13-1) is a chemically synthesized derivative of pyrrolidinedione, a heterocyclic organic compound. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, which include an azetidinylidene moiety and a hydrochloride salt form. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting metabolic and neurological disorders.

In recent years, the demand for innovative small-molecule compounds like 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) has surged, driven by advancements in precision medicine and personalized therapies. This compound's structural versatility makes it a promising candidate for modulating biological pathways, such as enzyme inhibition or receptor binding. Its CAS No. 2253639-13-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in both academic and industrial settings.

One of the key areas of interest for 2,5-Pyrrolidinedione derivatives is their potential role in addressing neurodegenerative diseases, a hot topic in contemporary medical research. With the global rise in conditions like Alzheimer's and Parkinson's disease, scientists are exploring compounds with neuroprotective properties. The azetidinylidene group in this molecule may contribute to its ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

From a synthetic chemistry perspective, the hydrochloride (1:1) form of this compound enhances its stability and solubility, making it more suitable for formulation in preclinical studies. Researchers often prioritize such derivatives to improve bioavailability and pharmacokinetic profiles. The compound's molecular weight and purity are also critical parameters, as they influence its reactivity and compatibility with other reagents in multi-step syntheses.

Another trending application of 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1) lies in the field of antimicrobial research. With antibiotic resistance becoming a global health crisis, novel chemical scaffolds are in high demand. Preliminary studies suggest that this compound's unique structure could disrupt bacterial cell wall synthesis or interfere with essential metabolic enzymes, offering a new avenue for combating resistant strains.

In addition to its biomedical potential, this compound is also being investigated for its utility in material science. The pyrrolidinedione core is known to participate in polymerization reactions, which could lead to the development of advanced polymers with tailored properties. Such materials might find applications in biodegradable plastics or conductive films, aligning with the growing emphasis on sustainable technologies.

For researchers working with CAS No. 2253639-13-1, proper handling and storage are essential to maintain the compound's integrity. While it is not classified as hazardous under standard safety protocols, standard laboratory precautions should be observed. The compound's spectral data, including NMR and mass spectrometry profiles, are often requested by chemists for verification and characterization purposes.

As the scientific community continues to explore the full potential of 2,5-Pyrrolidinedione, 3-(3-azetidinylidene)-, hydrochloride (1:1), its role in interdisciplinary research is expected to expand. Whether in drug discovery, materials engineering, or biochemical assays, this compound represents a versatile tool for innovation. Its CAS No. 2253639-13-1 serves as a unique identifier, facilitating collaboration and knowledge sharing across research networks worldwide.

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